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Compound of Interest

Compound Name: Lead tetrachloride

Cat. No.: B085943 Get Quote

A comprehensive analysis of the thermal stability and thermochemical properties of carbon,

silicon, germanium, tin, and lead tetrachlorides, providing essential data and experimental

context for researchers in chemistry and materials science.

The tetrachlorides of Group 14 (CCl₄, SiCl₄, GeCl₄, SnCl₄, and PbCl₄) exhibit a distinct trend in

thermal stability that is critical for their application in various fields, including as precursors in

chemical synthesis and materials science. This guide provides a comparative overview of their

stability, supported by quantitative thermochemical data and a detailed experimental protocol

for thermal analysis.

Trend in Thermal Stability
The thermal stability of Group 14 tetrachlorides decreases significantly down the group.[1]

Carbon tetrachloride (CCl₄), silicon tetrachloride (SiCl₄), and germanium tetrachloride (GeCl₄)

are thermally stable under normal conditions and require high temperatures to decompose.[2]

[3] Tin tetrachloride (SnCl₄) is also relatively stable but will decompose upon strong heating. In

stark contrast, lead tetrachloride (PbCl₄) is a thermally unstable, yellow, oily liquid that readily

decomposes at 50 °C.[4]

This trend can be primarily attributed to two key factors:

Decreasing M-Cl Bond Strength: As the atomic radius of the central Group 14 element

increases down the group, the overlap between its valence orbitals and the chlorine orbitals
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weakens. This results in a decrease in the strength of the metal-chlorine (M-Cl) bond,

making the molecule more susceptible to thermal decomposition.

The Inert Pair Effect: The increasing reluctance of the ns² electrons to participate in bonding

for heavier elements is known as the inert pair effect. This effect is particularly pronounced

for lead, where the +2 oxidation state is significantly more stable than the +4 oxidation state.

[4] Consequently, PbCl₄ readily decomposes to the more stable lead(II) chloride (PbCl₂) and

chlorine gas.[4]

Quantitative Comparison of Thermochemical
Properties
To provide a clear and quantitative comparison, the following table summarizes the standard

enthalpies of formation and decomposition temperatures for the Group 14 tetrachlorides.

Tetrachloride

Standard Enthalpy
of Formation
(ΔfH⦵298, liquid)
(kJ/mol)

Decomposition
Temperature (°C)

Average M-Cl Bond
Enthalpy (kJ/mol)

CCl₄ -139.3[5]

Thermally stable,

decomposes at high

temperatures (>400

°C)

326[6][7][8][9]

SiCl₄ -692.41[10]

Very thermally stable,

decomposes at high

temperatures (>900

°C)[3]

381[11]

GeCl₄ -531.8[12]

Thermally stable,

decomposes on

heating (>950 °C)[13]

~359

SnCl₄ -511[14]
Decomposes upon

heating
~323

PbCl₄ -328.9[4] 50[4] 243[4]
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Note: The average M-Cl bond enthalpies for GeCl₄ and SnCl₄ are estimated based on their

enthalpies of formation and atomization energies.

Logical Relationship of Stability Factors
The following diagram illustrates the key factors influencing the decreasing stability of Group 14

tetrachlorides.
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Factors Affecting Stability of Group 14 Tetrachlorides

Group 14 Element Properties

Bond Properties

Molecular Stability

Increasing Atomic Number

Increasing Atomic Radius Inert Pair Effect

Weaker Orbital Overlap

Increased Stability of +2 Oxidation State (for Pb)Decreasing M-Cl Bond Strength

Decreasing Thermal Stability of MCl4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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